N,N-dimethyl-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N,N-dimethyl-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C19H27N5/c1-22(2)18-10-11-20-19(21-18)24-15-13-23(14-16-24)12-6-9-17-7-4-3-5-8-17/h3-5,7-8,10-11H,6,9,12-16H2,1-2H3
• InChI Key: WIPFLJMTILKRBD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)N2CCN(CC2)CCCC3=CC=CC=C3
• Molecular Formula: C19H27N5
• Molecular Weight: 325.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate precursors for the pyrimidine, piperazine, and phenyl groups. The exact synthesis pathway would depend on the specific reactions used to form the bonds between these groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the nitrogen atoms in the pyrimidine and piperazine rings could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of the amine group (-NH2) could make it a base, meaning it could accept a proton (H+) from an acid. The compound could also undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be affected by the presence of polar groups, such as the amine group. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.